Cas no 264882-04-4 (Methylethyl phenyldiazoacetate)

• Product Name: Methylethyl phenyldiazoacetate
• CAS No: 264882-04-4
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6622157
• PubChem ID: 92003016
• Update Time: 2024-01-08

Methylethyl phenyldiazoacetate Chemical and Physical Properties

Names and Identifiers

• methylethyl phenyldiazoacetate
• DTXSID601293101
• propan-2-yl 2-diazo-2-phenylacetate
• 264882-04-4
• Benzeneacetic acid, alpha-diazo-, 1-methylethyl ester
• 1-Methylethyl alpha-diazobenzeneacetate
• Benzeneacetic acid, α-diazo-, 1-methylethyl ester
• Methylethyl phenyldiazoacetate

• Inchi： 1S/C11H12N2O2/c1-8(2)15-11(14)10(13-12)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： JCGADAGGSGLFEO-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=CC=CC=1)=[N+]=[N-])=O)C(C)C

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 28.3Ų